Cas no 1421468-62-3 (1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol)

• Product Name: 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol
• CAS No: 1421468-62-3
• MF: C₁₁H₉F₃N₂OS
• MW: 274.262171506882
• MDL: MFCD22587766
• CID: 4603308
• PubChem ID: 71778991
• Update Time: 2025-05-23

1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-ol
• 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol
• EN300-239783
• AB90818
• F88433
• F2145-0957
• 1421468-62-3
• CHEMBL3439278
• AKOS024627638

• MDL： MFCD22587766
• Inchi： 1S/C11H9F3N2OS/c12-11(13,14)7-2-1-3-8-9(7)15-10(18-8)16-4-6(17)5-16/h1-3,6,17H,4-5H2
• InChI Key： LSKLJJABNGJPAX-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(C(F)(F)F)C=CC=C3S2)CC(O)C1

Computed Properties

• Exact Mass: 274.03876857g/mol
• Monoisotopic Mass: 274.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol

Introduction to 1-[4-(trifluoromethyl-1,3-benzothiazol-2-yl)]azetidin-3-ol (CAS No. 1421468-62-3)

1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol, identified by its Chemical Abstracts Service (CAS) number 1421468-62-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused benzothiazole ring system and an azetidine moiety, which are known for their diverse biological activities and potential therapeutic applications.

The structural framework of 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a trifluoromethyl group at the 4-position of the benzothiazole ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Additionally, the azetidine ring introduces a rigid structure that can mimic natural amino acid scaffolds, potentially facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzothiazole derivatives due to their reported antimicrobial, anti-inflammatory, and anticancer properties. The compound 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol has been investigated in several preclinical studies for its potential role in modulating various disease pathways. Notably, its ability to interact with biological targets has led researchers to examine its efficacy in models of inflammation and tumor growth.

One of the most compelling aspects of 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol is its structural versatility, which allows for further derivatization and optimization. Researchers have utilized computational modeling and high-throughput screening techniques to identify analogs with enhanced potency and selectivity. These efforts have resulted in the discovery of novel compounds that exhibit promising activity against a range of therapeutic targets.

The synthesis of 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is particularly challenging due to the sensitivity of fluorine-containing compounds to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels, ensuring that the compound is suitable for further biological evaluation.

The pharmacokinetic profile of 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol has been thoroughly characterized in animal models, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that the compound may have potential for clinical translation if additional safety and efficacy studies are conducted. Furthermore, its stability under various storage conditions makes it a practical candidate for industrial-scale production.

In conclusion, 1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-ol represents a significant advancement in the development of novel therapeutic agents. Its unique structural features and promising biological activity position it as a valuable tool for further research in drug discovery. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.